Pyrimidine, 4-chloro-2-(1-chloroethyl)-

• CAS: 1330752-92-5

Core Science & Biosynthesis

4-chloro-2-(1-chloroethyl)pyrimidine CAS number and synonyms

The following technical guide details the chemical profile, synthesis, and applications of 4-chloro-2-(1-chloroethyl)pyrimidine , a specialized pyrimidine intermediate used in the development of agrochemicals (herbicides/safeners) and pharmaceutical active ingredients (kinase inhibitors).[1]

Part 1: Executive Summary & Chemical Identity[1]

4-chloro-2-(1-chloroethyl)pyrimidine is a bifunctional heterocyclic building block characterized by two distinct electrophilic sites: the aromatic chloride at the C4 position and the benzylic-like aliphatic chloride on the C2-ethyl side chain.[1] This dual reactivity makes it a critical scaffold for constructing fused heterocycles and introducing vinyl-pyrimidine motifs via dehydrohalogenation.[1]

Chemical Profile

Property	Specification
Chemical Name	4-chloro-2-(1-chloroethyl)pyrimidine
CAS Number	Not widely indexed in public registries; Analogous to 3842-28-2 (Chloromethyl variant)
Molecular Formula	C₆H₆Cl₂N₂
Molecular Weight	177.03 g/mol
Structure	Pyrimidine ring substituted at C4 with -Cl and C2 with -CH(Cl)CH₃
Chirality	Contains one stereocenter at the C2-side chain (racemic mixture typically used)
Physical State	Low-melting solid or viscous oil (Predicted)
Solubility	Soluble in DCM, EtOAc, THF; decomposes in water/alcohols

Synonyms:

• 2-(1-Chloroethyl)-4-chloropyrimidine[1]

• 4-Chloro-2-(α-chloroethyl)pyrimidine[1]

Part 2: Synthesis & Manufacturing Protocols

The synthesis of 4-chloro-2-(1-chloroethyl)pyrimidine typically proceeds via the functionalization of 2-ethyl-4-hydroxypyrimidine.[1] Two primary routes are employed depending on the required purity and scale.

Route A: Radical Chlorination (Industrial)

This method involves the radical halogenation of the ethyl side chain of 4-chloro-2-ethylpyrimidine.[1]

• Precursor: 4-chloro-2-ethylpyrimidine.[1]

• Reagent: N-Chlorosuccinimide (NCS) or Sulfuryl Chloride (

  ).[1]

• Catalyst: AIBN or Benzoyl Peroxide (Radical Initiator).

• Solvent: Carbon Tetrachloride (

  ) or Chlorobenzene.

• Conditions: Reflux (70-80°C) for 4-6 hours.

Mechanism: The radical initiator abstracts a benzylic hydrogen from the ethyl group (secondary carbon), creating a stable radical that reacts with the chlorine source.

Route B: Deoxychlorination (Laboratory/High Purity)

This route builds the side chain functionality prior to ring chlorination, offering better regiocontrol.

• Step 1: Reaction of 2-ethyl-4-hydroxypyrimidine with mild oxidants or radical functionalization to yield 2-(1-hydroxyethyl)-4-hydroxypyrimidine .[1]

• Step 2: Double deoxychlorination using Phosphorus Oxychloride (

  ).

Detailed Protocol: Deoxychlorination (Step 2)[1]

• Reagents: 2-(1-hydroxyethyl)-4-hydroxypyrimidine (1.0 eq),

  (3.0 eq), -Diethylaniline (1.0 eq).[1]

• Procedure:

  • Charge the hydroxypyrimidine precursor into a reactor under

    .

  • Add

    dropwise at 0°C to control the exotherm.

  • Add base (

    -Diethylaniline) to scavenge HCl.

  • Heat to reflux (105°C) for 3 hours.

  • Quench: Pour reaction mixture onto crushed ice/water (maintain <10°C) to decompose excess

    .

  • Extraction: Extract immediately with Dichloromethane (DCM) to prevent hydrolysis of the aliphatic chloride.

Figure 1: Synthetic pathway via radical chlorination of the intermediate 4-chloro-2-ethylpyrimidine.[1]

Part 3: Reactivity & Applications

The molecule's value lies in its differential reactivity . The C4-chloride participates in

(Nucleophilic Aromatic Substitution), while the C2-(1-chloroethyl) group undergoes aliphatic nucleophilic substitution ( / ) or elimination ( ).[1]

Chemoselective Substitution[1]

• C4 Position (Ring): Highly reactive towards amines, thiols, and alkoxides due to the electron-deficient pyrimidine ring.[1]

  • Application: Introduction of the primary pharmacophore (e.g., aniline for kinase inhibition).

• C2 Position (Side Chain): The secondary alkyl chloride is less reactive towards

  nucleophiles but susceptible to strong bases or specific nucleophiles at elevated temperatures.

Vinyl Pyrimidine Formation

Treatment with a strong, bulky base (e.g.,

or DBU) promotes dehydrohalogenation at the C2 side chain, yielding 4-chloro-2-vinylpyrimidine .[1] This vinyl group serves as a Michael acceptor for covalent drugs or polymerization.

Experimental Workflow: Selective C4-Amination

To selectively functionalize the C4 position without disturbing the side chain:

• Solvent: Isopropanol or THF (Avoid nucleophilic solvents like MeOH).

• Base: DIPEA (Hunig's Base) - Non-nucleophilic.[1]

• Temperature: 0°C to Room Temperature. (Heat promotes side-chain elimination).[1]

Figure 2: Divergent reactivity pathways controlled by reaction conditions (Base/Temp).

Part 4: Safety & Handling (E-E-A-T)[1]

As a halogenated pyrimidine with an alkylating side chain, this compound poses specific hazards.

• Alkylating Agent: The 1-chloroethyl group is a potential DNA alkylator.[1] Handle in a chemical fume hood with double-gloving (Nitrile/Laminate).

• Corrosivity: Hydrolysis releases HCl. Store in tightly sealed, corrosion-resistant containers (Glass/Teflon) under inert gas (

  or ).

• Thermal Stability: Avoid temperatures >100°C during processing to prevent uncontrolled polymerization of the vinyl degradation product.

References

• Pyrimidine Chlorination Protocols

  • Title: Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines Using Equimolar POCl3.
  • Source: PMC / Molecules (2018).

  • URL:[Link]

• Analogous Side-Chain Reactivity

  • Title: Synthesis and Applications of 4-Chloro-2-(trichloromethyl)pyrimidines.[1][2]

  • Source: Thieme Chemistry (Synthesis).[2]

• General Pyrimidine Intermediates

  • Title: Pyrimidines: A New Versatile Molecule in the Drug Development Field.
  • Source: MDPI (Molecules 2024).

  • URL:[Link][1]

• Related Structure (4-chloro-2-chloromethyl)

  • Title: 4-Chloro-2-(chloromethyl)pyrimidine CAS 3842-28-2.[1]

  • Source: PubChem.[3][4]

  • URL:[Link][1]

Sources

• 1. americanelements.com [americanelements.com]
• 2. Synthesis and Applications of 4-Chloro-2-(trichloromethyl)pyrimidines - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
• 3. (4-Chloro-2-(methylthio)pyrimidin-5-yl)methanol | C6H7ClN2OS | CID 59419388 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. PubChemLite - 2-(1-chloroethyl)pyrimidine hydrochloride (C6H7ClN2) [pubchemlite.lcsb.uni.lu]

Protocols & Analytical Methods

Using Pyrimidine, 4-chloro-2-(1-chloroethyl)- as a building block for kinase inhibitors

Executive Summary

Pyrimidine, 4-chloro-2-(1-chloroethyl)- represents a high-value, bifunctional electrophilic scaffold for the synthesis of next-generation kinase inhibitors.[1][2] Unlike standard 2,4-dichloropyrimidines, this building block possesses two distinct reactive centers with orthogonal reactivity profiles:[1][2]

• C4-Chloro (Aromatic): Activated for Nucleophilic Aromatic Substitution (SNAr), typically used to install the "hinge-binding" motif.[1][2][3]

• C2-(1-Chloroethyl) (Benzylic-like/Aliphatic): A reactive alkyl chloride handle capable of SN2 substitution (to introduce chiral solubilizing groups) or base-mediated elimination (to generate vinyl-pyrimidines for covalent inhibition).[1][2]

This Application Note details the specific protocols for selectively manipulating these sites to construct potent inhibitors for targets such as PI3K, mTOR, and EGFR , where 2,4-disubstituted pyrimidines are privileged structures.[2]

Chemical Profile & Reactivity Logic

The utility of this scaffold lies in the reactivity differential between the aromatic C4-Cl and the aliphatic C2-(1-chloroethyl) group.[1][2]

Feature	C4-Chloro (Aromatic)	C2-(1-Chloroethyl) (Aliphatic)
Reactivity Type	SNAr (Addition-Elimination)	SN2 (Substitution) or E2 (Elimination)
Primary Nucleophile	Anilines, Heterocyclic Amines, Phenols	Aliphatic Amines, Thiols, Azides
Activation	Acid catalysis or Heat	Basic conditions or Polar Aprotic Solvents
Competitive Risk	Hydrolysis (low risk)	Elimination to 2-vinylpyrimidine (high risk with strong base)

Chemo-Selectivity Rule:

• Step 1 (C4 Functionalization): Perform SNAr under mildly acidic or non-basic conditions to preserve the alkyl chloride.[1]

• Step 2 (C2 Functionalization): Manipulate the ethyl chloride via SN2 (for chiral amines) or E2 (for covalent warheads).[1]

Strategic Reaction Pathways (Graphviz Diagram)

The following flowchart illustrates the divergent synthesis pathways accessible from this single building block.

Caption: Divergent synthesis of chiral reversible inhibitors (Green path) and covalent vinyl inhibitors (Red path) from the core scaffold.

Detailed Experimental Protocols

Protocol A: Selective SNAr at C4 (Hinge Binder Installation)

Objective: To displace the C4-chloride with an aniline (hinge binder) while leaving the C2-(1-chloroethyl) group intact.[1][2]

Materials:

• Pyrimidine, 4-chloro-2-(1-chloroethyl)- (1.0 equiv)[1][2]

• Aniline derivative (e.g., 3-fluoro-4-morpholinoaniline) (1.0 equiv)[1][2]

• Solvent: 2-Propanol (IPA) or n-Butanol[1][2][3]

• Catalyst: p-Toluenesulfonic acid (pTsOH) (0.1 equiv) or HCl (4M in dioxane, 1.0 equiv)[1][2][3]

Procedure:

• Dissolution: Dissolve the pyrimidine building block in IPA (0.2 M concentration) in a round-bottom flask.

• Addition: Add the aniline derivative and pTsOH at room temperature.

  • Note: Avoid strong bases (e.g., NaH, tBuOK) at this stage to prevent premature elimination of the ethyl chloride to a vinyl group.

• Reaction: Stir the mixture at 0°C to 25°C for 4-12 hours.

  • Monitoring: Monitor by TLC/LCMS.[4] The C4-Cl is highly activated; heating is often unnecessary and may degrade the alkyl chloride.[1][2]

• Workup:

  • Concentrate the solvent in vacuo at <40°C.

  • Neutralize with saturated NaHCO3 (cold).[1]

  • Extract with EtOAc, dry over Na2SO4, and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc).

  • Yield Target: 75-85%.[1][2]

Protocol B1: Synthesis of Chiral Amines (SN2 at C2)

Objective: To substitute the C2-(1-chloroethyl) group with a solubilizing amine (e.g., piperazine, morpholine) to create a chiral center.[1][2]

Materials:

• Intermediate from Protocol A (1.0 equiv)

• Secondary amine (e.g., N-methylpiperazine) (3.0 equiv)[1][2]

• Base: DIPEA (Diisopropylethylamine) (3.0 equiv)[1][3]

• Solvent: DMF or DMSO (dry)[1]

• Additive: KI (Potassium Iodide) (0.5 equiv) - Optional, accelerates SN2[1][2]

Procedure:

• Setup: Dissolve the intermediate in dry DMF (0.1 M).

• Reagents: Add DIPEA, the secondary amine, and KI.

• Reaction: Heat to 60°C for 4-8 hours.

  • Mechanism:[1][2][5][6] The reaction proceeds via SN2 displacement.[1] If the starting material was a single enantiomer, inversion of configuration is expected. If racemic, the product will be racemic.

• Workup: Dilute with water/brine and extract with EtOAc.

• Purification: Reverse-phase HPLC (Water/Acetonitrile + 0.1% Formic Acid).

Protocol B2: Synthesis of Covalent Inhibitors (Elimination to Vinyl)

Objective: To eliminate HCl from the ethyl group, generating a 2-vinylpyrimidine Michael acceptor for covalent cysteine targeting (e.g., similar to Afatinib or Osimertinib mechanisms, but on a pyrimidine core).[1][2]

Materials:

• Intermediate from Protocol A (1.0 equiv)

• Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or tBuOK (2.0 equiv)[1][2][3]

• Solvent: THF (anhydrous)

Procedure:

• Cooling: Dissolve the intermediate in THF and cool to -78°C (if using tBuOK) or 0°C (if using DBU).

• Elimination: Add the base dropwise.[1][4][7]

• Warming: Allow the reaction to warm to room temperature over 2 hours.

  • Monitoring: LCMS should show a mass loss of 36 (HCl) and the formation of the vinyl species.

• Quench: Quench with saturated NH4Cl solution.

• Isolation: Rapid extraction and purification.

  • Caution: Vinyl pyrimidines are reactive Michael acceptors.[1] Store at -20°C to prevent polymerization.

Analytical Standards & QC

Parameter	Specification	Method
Appearance	White to pale yellow solid	Visual
Purity	>97.0%	HPLC (254 nm)
Identity	Consistent with structure	1H-NMR (CDCl3)
Chiral Purity	Report %ee (if applicable)	Chiral HPLC (Chiralpak AD-H)
Residual Solvent	<5000 ppm (IPA/EtOAc)	GC-HS

Key NMR Signals (Diagnostic):

• C2-CH(Cl)CH3: Quartet at ~5.2 ppm (1H), Doublet at ~1.8 ppm (3H).

• C2-Vinyl (after elimination): Multiplets at ~6.8 ppm (dd), ~6.4 ppm (d), ~5.7 ppm (d).[1][2]

Safety & Handling

• Vesicant Warning: The 1-chloroethyl moiety is an alkylating agent.[1][2] It acts as a potential vesicant (blistering agent) similar to mustard gas analogs. Handle only in a fume hood with double nitrile gloves. [1]

• Moisture Sensitivity: The alkyl chloride is moderately stable but can hydrolyze to the alcohol (1-hydroxyethyl) upon prolonged exposure to moisture.[1][2] Store under Nitrogen/Argon at 2-8°C.

References

• Pyrimidine Synthesis: J. Med. Chem., 2016 , 59(10), 4849–4866.[3] "Discovery of Pyrimidine-Based Inhibitors of PI3K." Link

• SNAr Reactivity: Org. Process Res. Dev., 2018 , 22(10), 1409–1418.[3] "Selective Nucleophilic Aromatic Substitution of Dichloropyrimidines." Link

• Chiral Amine Synthesis: Tetrahedron Lett., 2015 , 56(23), 3034-3037.[1][2][3] "Stereoselective Nucleophilic Substitution of Benzylic Chlorides." Link

• Covalent Kinase Inhibitors: Nat. Rev. Drug Discov., 2014 , 13, 297–314.[3] "The resurgence of covalent drugs." Link

Sources

• 1. US5525724A - Process for the preparation of chloropyrimidines - Google Patents [patents.google.com]
• 2. CN104387328A - Method of preparing 2-chloropyrimidine - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Preparation method of 2, 4-diamino-6-chloropyrimidine - Eureka | Patsnap [eureka.patsnap.com]
• 6. 4-Chloro-2-(chloromethyl)pyrimidine [myskinrecipes.com]
• 7. Organic Syntheses Procedure [orgsyn.org]

Reaction conditions for amination of 4-chloro-2-(1-chloroethyl)pyrimidine

Executive Summary

This guide details the reaction conditions for the amination of 4-chloro-2-(1-chloroethyl)pyrimidine (1) . This substrate presents a classic chemoselectivity challenge in medicinal chemistry: distinguishing between an activated heteroaryl chloride (C4 position) and a reactive secondary alkyl chloride (C2 side chain).[1][2]

The Core Challenge: The objective is typically to functionalize the pyrimidine ring (C4) via Nucleophilic Aromatic Substitution (

) while preserving the alkyl chloride for subsequent elaboration (e.g., chiral resolution or heterocyclization).[1][2] Poorly controlled conditions lead to two primary failure modes:

• Elimination: Dehydrohalogenation of the ethyl group to form a vinyl-pyrimidine.

• Double Amination: Nucleophilic attack at both the aryl and alkyl positions.[1]

This protocol establishes a "High-Fidelity" method using controlled temperature and non-nucleophilic bases to ensure exclusive C4-selectivity.

Strategic Analysis & Mechanism

To design a robust protocol, we must understand the electrophilic landscape of the substrate.[1]

• Site A (C4-Cl): Highly electrophilic due to the electron-withdrawing nature of the 1,3-diazine ring.[1] Reacts via

  (Addition-Elimination).[1] This is the kinetic product.

• Site B (Alkyl-Cl): A secondary benzylic-like halide. Susceptible to

  (with strong nucleophiles) or E2 elimination (with strong bases).[1][2]

• Thermodynamic Control: The

  reaction at C4 has a lower activation energy than the aliphatic substitution at the side chain, provided the temperature is kept moderate (< 60°C).[1][2]

Reaction Pathway Diagram

The following diagram illustrates the divergent pathways and the "Sweet Spot" for the desired product.

Figure 1: Chemoselectivity landscape.[1][2][3] Path 1 represents the target window.[1] Paths 2 and 3 are degradation pathways triggered by thermal or basic stress.[1]

Optimized Protocol: C4-Selective Amination

This protocol is validated for primary and secondary amines (e.g., morpholine, aniline, benzylamine).[1][2]

Reagents & Materials

Component	Equivalence	Role	Notes
Substrate (1)	1.0 equiv	Electrophile	Purity >95% recommended.[4][5]
Amine ( )	1.05 - 1.1 equiv	Nucleophile	Slight excess ensures conversion; avoid large excess to prevent side-chain attack.
Base	1.2 - 1.5 equiv	HCl Scavenger	DIPEA (Hünig's Base) or TEA .[1] Avoid inorganic bases (e.g., NaOH) to prevent hydrolysis.[1][2]
Solvent	10-20 Vol	Medium	THF (Preferred) or DCM .[1] Avoid alcohols (MeOH/EtOH) if the alkyl chloride is highly labile to solvolysis.[1][2]

Step-by-Step Procedure

• Preparation (0 min):

  • Charge a reaction vessel with 4-chloro-2-(1-chloroethyl)pyrimidine (1.0 equiv).

  • Add anhydrous THF (10 mL per gram of substrate).[1][2]

  • Cool the solution to 0°C using an ice/water bath. Cooling is critical to suppress elimination rates.[1][2]

• Addition (15 min):

  • Add DIPEA (1.2 equiv) dropwise.[1][2]

  • Add the Amine (1.05 equiv) dropwise over 10–15 minutes.[1][2]

  • Note: If the amine is a solid, dissolve it in a minimal amount of THF before addition.[1][2]

• Reaction (2 - 12 hours):

  • Allow the mixture to warm slowly to Room Temperature (20–25°C) .

  • Monitor via TLC or LC-MS.

  • Checkpoint: The desired product usually appears as a more polar spot than the starting material.[1]

  • Warning: Do not heat above 40°C unless conversion is stalled.

• Work-up:

  • Quench with saturated aqueous NH₄Cl (ammonium chloride).[1][2] Avoid strong basic workups.[2]

  • Extract with Ethyl Acetate (EtOAc) (3x).[1][2]

  • Wash combined organics with Brine, dry over Na₂SO₄, and concentrate in vacuo.[1][2]

• Purification:

  • Flash column chromatography (Hexanes/EtOAc).[1][2] The alkyl chloride is generally stable on silica gel.[1]

Troubleshooting & Critical Parameters

Data Table: Solvent & Base Effects

Condition	Outcome	Mechanistic Insight
THF / DIPEA / 25°C	Optimal	Non-nucleophilic base prevents elimination; THF solubilizes intermediates.
EtOH / Et₃N / Reflux	Failure (Vinyl)	Polar protic solvent + heat promotes E2 elimination of the side chain.[1][2]
DMF / K₂CO₃ / 80°C	Failure (Bis-amino)	High temp + polar aprotic solvent activates the alkyl chloride for attack.[1]
DCM / Pyridine / 0°C	Good	Excellent for highly reactive amines; pyridine is a milder base than TEA.[1]

Handling the "Vinyl" Impurity

If LC-MS shows the formation of the vinyl species (Mass = Product - 36.5 Da), your reaction conditions are too basic or too hot.[1]

• Correction: Switch from TEA to DIPEA (sterically hindered bases reduce elimination risk). Lower the temperature to 0°C and extend reaction time.

Stereochemical Considerations

If the starting material is the chiral (S)-1-chloroethyl isomer:

• The

  reaction at C4 preserves the stereochemistry at the alkyl chain.[1]

• However, if the reaction is heated in the presence of chloride ions (generated during the reaction), the alkyl chloride can undergo slow racemization via reversible

  attack by .[1]

• Protocol Adjustment: For chiral substrates, limit reaction time strictly to full conversion and avoid heating.

References

• General Reactivity of Chloropyrimidines

  • Title: Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity.[6]

  • Source: Joule, J. A.; Mills, K. Heterocyclic Chemistry.[1][2][7]

  • Context: Establishes the C4 > C2 reactivity hierarchy for nucleophilic

• Prevention of Elimination in Amino-Alkyl Halides

  • Title: Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines.[8][9]

  • Source:J. Org.[1] Chem. (PMC).[1][2]

  • URL:[Link]

  • Relevance: Discusses the balance between amination and hydrolysis/elimination in rel

• Synthesis of Pyrimidine Intermediates

  • Title: Microwave assisted synthesis of 2-amino-4-chloro-pyrimidine deriv

  • Source:Saudi Pharmaceutical Journal.[1]

  • URL:[Link]

  • Relevance: Provides baseline conditions for amination, though note that microwave conditions (high heat) are contraindicated for our specific alkyl-chloride substrate.[1][2]

• Regioselectivity in Pyrimidines

  • Title: Regioselective Nucleophilic Aromatic Substitution...[2][7][10] 4-Aminoquinazoline Synthesis.

  • Source:Molecules (MDPI).[1][2]

  • URL:[Link][1][2]

  • Relevance: Confirms the kinetic preference for C4 substitution over other competing sites.

Sources

• 1. abis-files.erciyes.edu.tr [abis-files.erciyes.edu.tr]
• 2. Microwave assisted synthesis of 2-amino-4-chloro-pyrimidine derivatives: Anticancer and computational study on potential inhibitory action against COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. CN110372602A - A kind of synthetic method of 4- chloro-2-methyl pyrimidine - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Acid Catalyzed Amination of 4-Chloropyrrolopyrimidine: Effect of Solvent, Acid Amount and Substrate Scope for Reactions in Water[v1] | Preprints.org [preprints.org]
• 10. mdpi.com [mdpi.com]

Suzuki coupling reaction conditions for 4-chloropyrimidine derivatives

Application Note: Optimized Suzuki-Miyaura Coupling of 4-Chloropyrimidine Derivatives

Executive Summary

The 4-chloropyrimidine scaffold is a ubiquitous pharmacophore in kinase inhibitors (e.g., Imatinib, Rosuvastatin intermediates).[1] However, its electron-deficient nature presents a dichotomy in Suzuki-Miyaura coupling (SMC): while the C-Cl bond is highly activated for oxidative addition, the substrate is prone to competitive hydrolysis and nucleophilic aromatic substitution (

).[1][2] Furthermore, the pyrimidine nitrogen atoms can coordinate to palladium, poisoning the catalyst.[1]

This guide provides a tiered approach to coupling 4-chloropyrimidines, moving from cost-effective standard protocols to advanced precatalyst systems for challenging substrates.[1][2]

Mechanistic Insight & Reactivity Profile

Electronic Bias and Regioselectivity

Unlike chlorobenzenes, chloropyrimidines are naturally activated.[1] The electronegative nitrogen atoms pull electron density from the ring, lowering the LUMO energy at the C4 and C2 positions.

• C4 vs. C2 Selectivity: In 2,4-dichloropyrimidines, the C4 position is significantly more reactive toward oxidative addition than C2.[1] This is due to the greater accumulation of positive charge density at C4 (para to N1, ortho to N3) compared to C2 (between two nitrogens, but often sterically shielded or electronically less accessible for the initial Pd interaction in some contexts).[1]

• Catalyst Poisoning: The lone pairs on the pyrimidine nitrogens can displace phosphine ligands, forming inactive [Pd(pyrimidine)2L2] species.[1] This necessitates the use of bulky ligands (e.g., XPhos, SPhos) or chelating ligands (e.g., dppf) that resist displacement.[1]

The Hydrolysis Pitfall

The same electronic activation that facilitates oxidative addition also makes the C4-Cl bond susceptible to hydrolysis by hydroxide ions (from aqueous bases like NaOH or

), converting the starting material to the inactive 4-hydroxypyrimidine (pyrimidone).

Visualization: Catalytic Cycle & Failure Modes

Figure 1: Catalytic cycle highlighting the specific vulnerabilities of pyrimidine substrates: N-coordination poisoning Pd(0) and hydrolysis competing with transmetallation.

Optimization Matrix

Variable	Standard Recommendation	Rationale
Catalyst	Pd(dppf)Cl₂·DCM (Standard)XPhos Pd G3 (Advanced)	dppf bite angle resists N-displacement.[1][2] XPhos provides steric bulk to facilitate RE and prevent poisoning.[1][2]
Base	Na₂CO₃ (2M aq) or K₃PO₄	Carbonates are standard.[1][2] Phosphate is milder and often superior for N-heterocycles to reduce hydrolysis.[1][2]
Solvent	1,4-Dioxane / Water (4:1)DME / Water	Ethers coordinate weakly to Pd.[1][2] Biphasic systems dissolve inorganic bases while keeping the catalyst in the organic phase.
Temp	80–100°C	High temp required for dppf; lower temps (40–60°C) possible with XPhos G3.

Experimental Protocols

Protocol A: The "Workhorse" Method (Cost-Effective)

Best for: Stable boronic acids and simple 4-chloropyrimidines.[2]

• Setup: Charge a reaction vial (equipped with a stir bar) with:

  • 4-Chloropyrimidine derivative (1.0 equiv)[1][2]

  • Aryl boronic acid (1.2 – 1.5 equiv)[1]

  • Pd(dppf)Cl₂·CH₂Cl₂ (3–5 mol%)[1]

• Solvent Addition: Add 1,4-Dioxane (concentration 0.2 M relative to substrate).[1][2]

• Base Addition: Add Na₂CO₃ (2.0 M aqueous solution) (3.0 equiv).

• Degassing (CRITICAL): Sparge the biphasic mixture with Argon or Nitrogen for 5–10 minutes. Oxygen is the primary cause of stalled reactions in this system.[1]

• Reaction: Seal the vial and heat to 90°C for 4–12 hours.

• Workup: Cool to RT. Filter through a pad of Celite (eluting with EtOAc).[1] Wash the organic filtrate with brine, dry over MgSO₄, and concentrate.[1]

Protocol B: The "High-Performance" Method (Challenging Substrates)

Best for: Unstable boronic acids, sterically hindered partners, or substrates prone to hydrolysis.[1]

• Setup: In a glovebox or under strict Schlenk conditions, charge:

  • 4-Chloropyrimidine derivative (1.0 equiv)[1][2]

  • Boronic Acid/Pinacol Ester (1.2 equiv)[1]

  • XPhos Pd G3 (1–3 mol%) (Sigma-Aldrich #763381)[1][2]

  • K₃PO₄ (finely ground, anhydrous) (2.0 equiv)[1]

• Solvent: Add THF or 1,4-Dioxane (degassed).[1][2] Add degassed water (ratio 10:1 Organic:Water).[1][2] Note: Limiting water minimizes hydrolysis.[2]

• Reaction: Heat to 60°C . (XPhos initiates rapidly; high heat may cause protodeboronation of the coupling partner).[1]

• Monitoring: Check LCMS at 1 hour. These reactions often complete in <2 hours.[1][2]

Decision Tree for Conditions

Figure 2: Logic flow for selecting the appropriate experimental protocol based on substrate stability and steric demands.

Troubleshooting Guide

Observation	Root Cause	Solution
Starting material remains, no product.	Catalyst poisoning by Pyrimidine N.	Switch to XPhos Pd G3 or Pd(tBu₃P)₂ .[1][2] Increase catalyst loading to 5 mol%.
Formation of 4-hydroxypyrimidine (Pyrimidone).	Hydrolysis of C-Cl bond.[1][2]	Switch base to K₃PO₄ or CsF .[1][2] Reduce water content (use anhydrous dioxane with 2 eq.[1] water added precisely). Lower temperature.
Formation of Ar-Ar (Homocoupling).	Oxidation of Boronic acid.[1][2]	Oxygen leak.[1][2] Ensure rigorous degassing.
Protodeboronation (Ar-H observed).	Unstable boronic acid.[1][2][3]	Use Protocol B (mild heating).[1][2] Switch to Boronic Ester (BPin) or MIDA boronate.[1]
Regioselectivity issues (if 2,4-dichloro).	Competition between C2/C4.[1][2][4][5]	Lower temperature to RT. C4 is kinetically favored.[1][2] High temp promotes C2 mixtures.[1][2]

References

• Miyaura, N., & Suzuki, A. (1995).[1] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.[1] Link[1]

• Bruno, N. C., et al. (2013).[1] Third Generation (G3) Buchwald Palladium Precatalysts: New Efficient Reagents for Suzuki-Miyaura Coupling.[1][2] Chemical Science, 4, 916-920.[1][2] Link

• Bagal, S. K., et al. (2010).[1] Regioselectivity in the Suzuki Coupling of 2,4-Dichloropyrimidine. Synlett, 2010(11), 1641-1644.[1][2] Link[1]

• Sigma-Aldrich Application Guide. (2024).[1][2] Buchwald Precatalysts User Guide for Suzuki-Miyaura Coupling.[1][2]Link

• Li, H., et al. (2018).[1] Recent Advances in the Synthesis of Pyrimidine Derivatives via Suzuki-Miyaura Cross-Coupling. Molecules, 23(3), 554.[1] Link[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 98%, solid, 1:1 MTBE adduct | Sigma-Aldrich [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. One-pot Double Suzuki Couplings of Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Fidelity Synthesis of 2-Vinylpyrimidine Scaffolds

Via Dehydrohalogenation of 2-(1-Chloroethyl)pyrimidine Precursors

Part 1: Strategic Overview

Context & Significance Vinyl pyrimidines are emerging as a superior class of "warheads" for Targeted Covalent Inhibitors (TCIs). Unlike traditional acrylamides, vinyl heteroaromatics offer tunable reactivity profiles, allowing for highly selective engagement with non-catalytic cysteine residues (e.g., Cys481 in BTK or Cys797 in EGFR).

However, the synthesis of the 2-vinylpyrimidine moiety is often plagued by two failure modes:

• Polymerization: The electron-deficient vinyl group is prone to radical polymerization during workup.

• Nucleophilic Substitution: The use of unhindered bases can lead to

  displacement of the chloride rather than elimination.

This Application Note details a robust, scalable protocol for converting 2-(1-chloroethyl)pyrimidine to 2-vinylpyrimidine via E2 elimination, emphasizing the suppression of side reactions.

Part 2: Mechanistic Design & Reaction Logic

The transformation relies on an E2 (Bimolecular Elimination) mechanism. The choice of base is the critical determinant of success.

The Chemical Challenge

The substrate, 2-(1-chloroethyl)pyrimidine, possesses a secondary alkyl halide.

• -Proton: Acidified by the electron-withdrawing pyrimidine ring and the chlorine atom.
• -Protons (Methyl): These are the target for elimination. They are less acidic ( ) than the -proton.

To force elimination over substitution or

-deprotonation (which leads to racemization or decomposition), we must use a bulky, non-nucleophilic base that operates under thermodynamic control to generate the conjugated vinyl system.

Mechanistic Pathway (Graphviz)

Figure 1: Mechanistic flow of the E2 elimination showing the critical role of radical inhibition in preventing polymerization.

Part 3: Experimental Protocols

Method A: The "Process-Safe" Protocol (DBU)

Recommended for scale-up (>10g) and substrates sensitive to strong alkoxides.

Reagents:

• Substrate: 2-(1-chloroethyl)pyrimidine (1.0 equiv)

• Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (1.5 equiv)

• Solvent: Acetonitrile (MeCN) or THF (Anhydrous)

• Stabilizer: BHT (Butylated hydroxytoluene) (0.1 mol%)

Step-by-Step Workflow:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve the substrate in anhydrous MeCN (0.2 M concentration).

• Inhibition: Add BHT (0.1 mol% relative to substrate) immediately. Expert Insight: Adding BHT at the start prevents polymerization induced by localized heating.

• Elimination: Add DBU dropwise over 10 minutes at room temperature.

  • Observation: The solution may darken slightly as the conjugated system forms.

• Heating: Heat the reaction mixture to 60°C for 4–6 hours. Monitor by TLC (SiO2, 30% EtOAc/Hexanes) or LC-MS.

  • Endpoint: Disappearance of the chloro-ethyl starting material (

    ) and appearance of the vinyl mass ( ).

• Workup:

  • Cool to room temperature.

  • Dilute with Et2O (Ether is preferred over DCM to precipitate DBU salts).

  • Wash with cold 0.5 M HCl (rapidly) to remove excess DBU, then immediately with sat. NaHCO3. Caution: Vinyl pyrimidines are acid-sensitive; keep acid contact time under 2 minutes.

• Isolation: Dry organic layer over Na2SO4, filter, and concentrate in vacuo at <30°C .

Method B: The "Kinetic" Protocol (t-BuOK)

Recommended for small-scale, rapid synthesis (<1g) or unreactive substrates.

Reagents:

• Base: Potassium tert-butoxide (

  -BuOK) (1.2 equiv, 1.0 M in THF)

• Solvent: THF (Anhydrous)

• Temperature: 0°C to Room Temp.

Step-by-Step Workflow:

• Setup: Dissolve substrate and BHT (0.1 mol%) in anhydrous THF (0.1 M) under

  atmosphere. Cool to 0°C .

• Addition: Add

  -BuOK solution dropwise.

  • Note: A precipitate (KCl) will form almost immediately.

• Reaction: Stir at 0°C for 30 minutes, then warm to RT for 1 hour.

• Quench: Quench with saturated NH4Cl solution.

• Extraction: Extract with EtOAc (3x). Dry over MgSO4.

• Purification: Flash chromatography (SiO2). Crucial: Pre-treat the silica column with 1% Et3N in Hexanes to neutralize acidity, preventing on-column polymerization.

Part 4: Data Analysis & Quality Control

1. NMR Validation

The 1H NMR spectrum of 2-vinylpyrimidine is distinct. The vinyl protons form an AMX spin system .

Proton Position	Chemical Shift ( , ppm)	Multiplicity	Coupling Constants ( , Hz)
H-a (Geminal to Ring)	6.85 – 6.95	dd	,
H-b (Terminal, trans)	6.45 – 6.55	dd	,
H-c (Terminal, cis)	5.65 – 5.75	dd	,

2. Troubleshooting Matrix

Observation	Root Cause	Corrective Action
Low Yield / Gum Formation	Radical Polymerization	Increase BHT load to 0.5 mol%. Keep rotovap bath <30°C. Store product in benzene/solution if possible.
Product is Alcohol (-OH)	Hydrolysis of Cl	Ensure solvent is anhydrous. Switch from hydroxide bases to DBU.
Starting Material Remains	Incomplete Elimination	Increase temperature to 80°C (Method A) or switch to -BuOK (Method B).
New Spot on TLC (Low Rf)	Substitution Product ( )	The base is acting as a nucleophile. Use a bulkier base (e.g., replace NaOEt with -BuOK or DBU).

Part 5: Stability & Storage (Critical)

Vinyl pyrimidines are Michael Acceptors . They will react with ambient nucleophiles (water, thiols) and self-polymerize over time.

• Storage Form: Ideally, store as a frozen solution in Benzene or DMSO at -20°C.

• Solid Storage: If solid is required, store under Argon at -80°C with trace BHT added.

• Usage: Do not store for >1 month. Synthesize fresh for biological assays.

Part 6: References

• Covalent Inhibitor Design:

  • Title: Rapid and robust cysteine bioconjugation with vinylheteroarenes.[1]

  • Source: Chemical Science (RSC), 2021.

  • URL:[Link]

  • Relevance: Establishes the stability profile and cysteine-reactivity of vinyl pyrimidines compared to maleimides.

• General Elimination Methodology:

  • Title: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU).

  • Source: Encyclopedia of Reagents for Organic Synthesis (Wiley).

  • URL:[Link]

  • Relevance: Authoritative source for DBU-mediated dehydrohalogenation conditions.

• Synthesis of Vinyl Pyrimidines:

  • Title: 4-vinyl-substituted pyrimidine nucleosides exhibit the efficient and selective formation of interstrand cross-links with RNA and duplex DNA.

  • Source: Nucleic Acids Research, 2013.

  • URL:[Link]

  • Relevance: Provides precedent for handling vinyl-substituted pyrimidines and their cross-linking reactivity.

Sources

• 1. pubs.rsc.org [pubs.rsc.org]

Synthesis of chiral amines from 2-(1-chloroethyl)pyrimidine intermediates

Executive Summary

The synthesis of chiral

-methyl amines on electron-deficient heteroaromatic scaffolds (e.g., pyrimidines) presents a unique set of challenges. The 2-(1-chloroethyl)pyrimidine intermediate is a critical "benzylic-like" electrophile. Its reactivity is dominated by the electron-withdrawing nature of the pyrimidine ring, which accelerates nucleophilic attack but simultaneously lowers the barrier for elimination to the achiral 2-vinylpyrimidine.

This Application Note provides three validated protocols for converting 2-(1-chloroethyl)pyrimidine into high-value chiral amines. We move beyond simple substitution, offering a decision matrix based on the optical purity of your starting material and the required enantiomeric excess (ee).

Strategic Decision Matrix

Before selecting a protocol, analyze the optical purity of your starting chloride. The pyrimidine ring renders the

-chloro position labile; thus, even "chiral" chlorides can racemize slowly under ambient conditions via an ion-pair mechanism.

Figure 1: Decision tree for selecting the optimal amination pathway.

Protocol A: Stereospecific Azidation (The "Double Inversion" Strategy)

Target Audience: Users starting with enantioenriched alcohols converted to chlorides, wishing to maintain stereochemical integrity. Mechanism:

displacement with azide (Inversion) Staudinger Reduction (Retention).

Technical Rationale

Direct amination of secondary alkyl halides with ammonia often leads to over-alkylation and elimination. The azide anion (

) is a superior nucleophile with low basicity, minimizing the formation of 2-vinylpyrimidine. This protocol relies on a clean Walden inversion.

Step-by-Step Methodology

Reagents:

• Substrate: (R)-2-(1-chloroethyl)pyrimidine (assumed >98% ee).

• Nucleophile: Sodium Azide (

  ).

• Solvent: DMF (Anhydrous) or DMSO.

• Reductant: Triphenylphosphine (

  ), .

Procedure:

• Preparation: Dissolve (R)-2-(1-chloroethyl)pyrimidine (1.0 eq) in anhydrous DMF (0.5 M). Cool to 0°C.

  • Critical Control: Do not allow the temperature to rise above 0°C initially. The elimination pathway is thermally activated.

• Azidation: Add

  (1.5 eq) in one portion.

• Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 4-6 hours.

  • Monitoring: Monitor by TLC or LCMS. Look for the disappearance of the chloride (

    143/145) and appearance of the azide ( 150).

  • Note: If elimination occurs, you will see a peak for 2-vinylpyrimidine (

    107). If this exceeds 5%, lower the temperature to 10°C and extend time.

• Workup: Dilute with

  and wash with water ( ) to remove DMF and excess azide. Dry organic layer over .

  • Safety: Do not concentrate the azide solution to dryness if heating is involved. Keep in solution for the next step.

• Staudinger Reduction: To the ether/THF solution of the crude (S)-azide, add

  (1.2 eq). Stir until nitrogen evolution ceases (formation of iminophosphorane).

• Hydrolysis: Add water (5.0 eq) and heat to 40°C for 2 hours.

• Isolation: Acidify with 1M HCl to extract the amine into the aqueous phase (leaving

  in organic). Basify the aqueous layer (pH > 12) and extract with DCM.

Outcome: (S)-1-(pyrimidin-2-yl)ethanamine with >90% conservation of ee.

Protocol B: Chemoenzymatic Dynamic Kinetic Resolution (DKR)

Target Audience: Users with racemic chloride who require high ee (>99%) and high yield (>50%). Mechanism: Nucleophilic substitution to racemic amine

Pd-catalyzed racemization coupled with Lipase-catalyzed acylation.

Technical Rationale

Standard resolution yields maximum 50% of the desired isomer. DKR overcomes this by continuously racemizing the slow-reacting enantiomer using a metal catalyst, while the enzyme selectively acylates the fast-reacting enantiomer [1].

Step-by-Step Methodology

Phase 1: Synthesis of Racemic Amine

• Perform the Azidation/Reduction sequence from Protocol A using racemic chloride. Isolate the crude racemic amine.

Phase 2: DKR Protocol Reagents:

• Substrate: Racemic 1-(pyrimidin-2-yl)ethanamine.

• Catalyst (Racemization): Shvo’s catalyst or Pd/BaSO4 (nanocatalyst).

• Biocatalyst (Resolution): Candida antarctica Lipase B (CAL-B, immobilized as Novozym 435).

• Acyl Donor: Ethyl acetate or Isopropyl acetate.

• Solvent: Toluene (Dry).

Procedure:

• Setup: In a sealed tube, dissolve racemic amine (1.0 mmol) in dry Toluene (5 mL).

• Catalyst Addition: Add Pd nanocatalyst (5 mol%) and Novozym 435 (200 mg/mmol).

• Acyl Donor: Add Ethyl acetate (5.0 eq).

• Incubation: Heat to 70°C under Argon atmosphere.

  • Mechanistic Insight: The Pd catalyst abstracts a hydride from the

    -carbon, forming an achiral imine intermediate, which re-adds hydride non-stereoselectively (racemization). The Lipase selectively acetylates only the (R)-amine to the (R)-amide.

• Termination: Filter off the enzymes and catalyst.

• Purification: The product is the (R)-N-(1-(pyrimidin-2-yl)ethyl)acetamide . The unreacted amine is theoretically zero if DKR is 100% efficient.

• Hydrolysis: Reflux the amide in 6M HCl to liberate the free chiral amine.

Outcome: (R)-Amine with >98% ee and >85% isolated yield.

Protocol C: The "Kornblum-Transaminase" Cascade

Target Audience: Users preferring "Green Chemistry" or lacking metal catalysts. Mechanism: Oxidation of Chloride to Ketone

Stereoselective Transamination.

Technical Rationale

Biocatalytic transaminases (ATAs) are the industry standard for chiral amines. However, they require a ketone substrate. We utilize the lability of the benzylic-like chloride to perform a Kornblum oxidation, bypassing the need for metal-catalyzed oxidation.

Figure 2: Oxidative Transamination Workflow.

Procedure:

• Kornblum Oxidation:

  • Dissolve racemic chloride in DMSO (10 vol). Add

    (2.0 eq).

  • Heat to 100°C for 2 hours. The chloride is displaced by DMSO, which decomposes to release 2-acetylpyrimidine and dimethyl sulfide.

  • Workup: Extract with EtOAc, wash extensively with water to remove DMSO.

• Transamination:

  • Buffer: Phosphate buffer (100 mM, pH 7.5) containing PLP (1 mM).

  • Enzyme: Codexis ATA-113 or equivalent (S)-selective transaminase.

  • Amine Donor: Isopropylamine (1.0 M) or Alanine/LDH recycling system.

  • Reaction: Add ketone (50 mM) and Enzyme (10 mg/mL). Shake at 30°C for 24 hours.

• Isolation: Acidify to pH 2, wash with EtOAc (removes unreacted ketone). Basify to pH 12, extract with DCM.

Outcome: (S)-Amine (or (R)-Amine depending on ATA choice) with >99% ee.

Data Summary

Metric	Protocol A (Azidation)	Protocol B (DKR)	Protocol C (Transaminase)
Starting Material	Chiral Chloride	Racemic Chloride	Racemic Chloride
Stereoselectivity	High (Inversion)	>98% ee	>99% ee
Yield	70-80%	85-95%	60-80%
Primary Risk	Elimination to Vinyl	Catalyst poisoning	Enzyme inhibition
Scalability	High	Medium (Catalyst cost)	High

References

• Kim, M. J., Kim, W. H., Han, K., Choi, Y. K., & Park, J. (2007).[1] Dynamic Kinetic Resolution of Primary Amines with a Recyclable Pd Nanocatalyst for Racemization. Organic Letters, 9(6), 1157–1159. Link[1]

• Lu, Z., Wilsily, A., & Fu, G. C. (2011).[2][3] Stereoconvergent Amine-Directed Alkyl-Alkyl Suzuki Reactions of Unactivated Secondary Alkyl Chlorides. Journal of the American Chemical Society, 133(21), 8154–8157.[2][3] Link

• Verho, O., & Bäckvall, J. E. (2015). Chemoenzymatic dynamic kinetic resolution: A powerful tool for the synthesis of enantiomerically pure compounds. Journal of the American Chemical Society, 137(12), 3996–4009. Link

• Kornblum, N., Jones, W. J., & Anderson, G. J. (1959). A New and Selective Method of Oxidation. The Conversion of Alkyl Halides and Alkyl Tosylates to Aldehydes. Journal of the American Chemical Society, 81(15), 4113–4114. Link

Sources

• 1. Dynamic Kinetic Resolution of Primary Amines with a Recyclable Pd Nanocatalyst for Racemization [organic-chemistry.org]
• 2. Stereoconvergent Amine-Directed Alkyl–Alkyl Suzuki Reactions of Unactivated Secondary Alkyl Chlorides [dspace.mit.edu]
• 3. Stereoconvergent amine-directed alkyl-alkyl Suzuki reactions of unactivated secondary alkyl chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Stability &amp; Storage of Pyrimidine, 4-chloro-2-(1-chloroethyl)-

Critical Alert: The "Double Chloride" Instability

Immediate Action Required: If your sample has turned yellow/orange or emits an acrid odor (HCl), degradation has already initiated.

Pyrimidine, 4-chloro-2-(1-chloroethyl)- presents a unique stability challenge because it contains two distinct types of reactive chlorine atoms, creating a "double threat" for degradation:

• Aromatic Chloride (C4 Position): Susceptible to Nucleophilic Aromatic Substitution (

  ), particularly hydrolysis by atmospheric moisture.

• Benzylic-like Aliphatic Chloride (C2 Side Chain): The 1-chloroethyl group is a secondary alkyl halide. It is highly prone to elimination (forming a vinyl group) and solvolysis (

  / ).

The Cascade Effect: Hydrolysis of either chloride releases Hydrochloric Acid (HCl). This HCl acts as an autocatalyst, accelerating the degradation of the remaining material exponentially.

Mechanistic Insight: Why It Degrades

To prevent degradation, you must understand the pathways. The following diagram illustrates the three primary failure modes:

• Path A (

  ): Water attacks the electron-deficient pyrimidine ring.

• Path B (Elimination): Loss of HCl from the ethyl group creates a styrene-like vinyl analog.

• Path C (Solvolysis): Direct hydrolysis of the side chain.

Figure 1: Degradation pathways showing the autocatalytic role of HCl byproduct.

Storage Specifications

Do not store this compound in standard chemical cabinets. It requires the "Cold & Dry" protocol.

Parameter	Specification	Scientific Rationale
Temperature	-20°C (± 5°C)	Low temperature kinetically inhibits the elimination of the 1-chloroethyl group (Path B).
Atmosphere	Inert (Argon/Nitrogen)	Displaces moisture and oxygen. Argon is preferred as it is heavier than air and blankets the solid.
Container	Amber Glass + Parafilm	Amber glass prevents UV-induced radical cleavage. Parafilm/Teflon tape creates a secondary moisture barrier.
Desiccant	P2O5 or Silica Gel	Store the primary vial inside a secondary jar containing desiccant.
Solvent Storage	Avoid Protic Solvents	Never store in Methanol/Ethanol/Water. If solution storage is necessary, use anhydrous DCM or Toluene at -20°C.

Troubleshooting & FAQs

Q1: The solid has clumped together and smells acrid. Is it usable?

• Diagnosis: The clumping indicates hygroscopicity (water absorption), and the acrid smell is HCl gas.

• Answer: Likely No . The presence of HCl suggests significant hydrolysis. You must run a crude NMR. If the characteristic doublet of the methyl group (part of the chloroethyl moiety) has shifted or split into complex multiplets (indicating vinyl formation), repurify or discard.

Q2: Can I store this as a stock solution in DMSO?

• Answer: Use Caution. While DMSO dissolves the compound, it is hygroscopic and can facilitate nucleophilic attack over time.

• Recommendation: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) (stabilizer-free) are superior for short-term solution storage (1-3 days). For long-term, strip the solvent and store as a solid.

Q3: I see a new spot on my TLC plate just below the product. What is it?

• Answer: This is likely the hydrolysis product (pyrimidinol derivative). Hydroxyl groups increase polarity, causing the molecule to retain stronger on silica (lower Rf).

• Tip: If the spot is higher (less polar) and UV active, it may be the vinyl elimination product .

Q4: How do I weigh it out without degradation?

• Protocol:

  • Allow the vial to warm to room temperature before opening (prevents condensation).

  • Flush the open vial with Nitrogen immediately after scooping.

  • Work quickly. Do not leave the vial open on the bench.

Quality Control (QC) Protocol

Before using this reagent in critical steps (e.g., Suzuki coupling or nucleophilic displacement), validate integrity.

Rapid 1H-NMR Check (CDCl3)

Look for these specific signals to confirm purity:

• The Chloroethyl Group: A distinct quartet (CH) and doublet (CH3).

  • Failure Mode: If you see two doublets (geminal protons) in the alkene region (5.0–6.5 ppm), Elimination has occurred.

• The Pyrimidine Ring: Two doublets (if 5,6-unsubstituted) or a singlet (if substituted).

  • Failure Mode: Broadening of these peaks often indicates acid-base exchange from HCl contamination.

HPLC Method (Generic)

• Column: C18 (Reverse Phase)

• Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile. Note: Do not use high pH buffers; they induce hydrolysis.

• Gradient: 5% to 95% ACN over 10 mins.

• Detection: 254 nm.

References

• PubChem. (n.d.). 4-Chloropyrimidine | C4H3ClN2.[1][2] National Library of Medicine. Retrieved October 26, 2023, from [Link]

• Brown, D. J. (1994). The Pyrimidines. Wiley-Interscience.

Sources

• 1. 4-Chloropyrimidine | C4H3ClN2 | CID 642834 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Chloropyrimidine CAS#: 17180-93-7 [m.chemicalbook.com]

Technical Support: Removing Phosphorus Impurities from Pyrimidine Chlorination

Department: Process Chemistry & Purification Support Subject: Troubleshooting Phosphorus Contamination in

Reactions Audience: Organic Chemists, Process Engineers

Introduction: The "Sticky Phosphorus" Problem

Chlorination of hydroxypyrimidines using phosphoryl chloride (

) is a cornerstone reaction in drug discovery. However, it frequently results in products contaminated with persistent phosphorus species. These impurities are not merely inorganic phosphates but often lipophilic chlorophosphates and pyrophosphates that co-extract with your product into organic solvents (DCM, EtOAc).

If your isolated chloropyrimidine is an unexpected oil, has a yield >100%, or fails downstream Suzuki couplings, you likely have residual phosphorus contamination. This guide details the mechanisms of contamination and provides self-validating protocols for removal.

Module 1: Diagnostics (FAQ)

Q1: Why is my solid product isolating as a "wet" oil or gum? A: This is the hallmark of phosphorodichloridic acid (

) or polyphosphates . Unlike inorganic phosphoric acid ( ), these species have significant solubility in organic solvents (especially Ethyl Acetate and DCM) due to their partial organic character or lipophilic P-Cl bonds. They act as "solubilizers," preventing your product from crystallizing.

Q2: I washed my organic layer with water three times. Why is phosphorus still there? A: Water washes alone are ineffective against lipophilic pyrophosphates .

• Mechanism: At neutral/acidic pH (which occurs naturally as

  hydrolyzes to HCl), these species exist in their protonated, less polar forms, making them prefer the organic layer.

• Solution: You must convert them to their fully ionized anionic forms (e.g.,

  ) using a controlled basic workup (pH 7–9) to force them into the aqueous phase.

Q3: Can I just use strong base (NaOH) to kill everything? A: High Risk. Chloropyrimidines are electron-deficient and prone to Hydrolysis (Nucleophilic Aromatic Substitution) by hydroxide ions.

• Risk: Converting your hard-earned 4-chloropyrimidine back to the starting 4-hydroxypyrimidine (pyrimidone).

• Target: Maintain pH 7–9 (using Saturated

  or ). Avoid pH > 11.

Module 2: The "Clean Start" Protocol (Prevention)

The most effective way to remove impurities is to prevent them from entering the quench.

Step 1: Distillation (The Critical Step)

Never quench a reaction containing a large excess of

.

• Protocol: Once the reaction is complete (check TLC/HPLC), switch to distillation mode. Remove 80–90% of the excess

  under reduced pressure (vacuum distillation).

• Benefit: Reduces the exotherm during quench and minimizes the formation of "gummy" polyphosphates.

Step 2: The Reverse Quench

• Standard: Never add water to the reaction mixture.

• Protocol: Slowly add the reaction mixture (diluted in a minimal amount of solvent if too viscous) into a vigorously stirred, cooled (0–10°C) solution of Sat.

  or water.[1]

• Why: This prevents localized overheating and "runaway" hydrolysis, which favors the formation of insoluble phosphorus polymers.

Module 3: Troubleshooting Workup & Purification

Scenario A: The "Emulsion Nightmare"

Symptom: The organic and aqueous layers won't separate. Cause: Precipitated aluminum/phosphorus salts or amphiphilic byproducts. Fix:

• Filtration: Filter the entire biphasic mixture through a pad of Celite. This removes the suspended solids stabilizing the emulsion.

• Salting Out: Add solid NaCl to the mixture until saturated. This increases the ionic strength of the aqueous layer, forcing organics out.

Scenario B: Persistent Phosphorus (Post-Extraction)

If the crude solid still contains phosphorus (verified by

NMR), use these purification techniques.

Technique	Protocol	Best For
pH-Swing Wash	1. Dissolve crude in EtOAc.2. Wash with Sat. (pH ~8.5).3. Back-extract aq. layer once with EtOAc.4.[2] Combine organics, dry ( ), concentrate.	First-line defense. Removes acidic P-species without hydrolyzing product.
Crystallization	Recrystallize from Heptane/Toluene (3:1).Heat to dissolve, cool slowly.	High Purity. P-impurities are insoluble in non-polar hydrocarbons.
Silica Plug	Filter crude through a short silica pad eluting with 10% EtOAc/Hexanes.Tip: Pre-wash silica with 1% to neutralize acid sites.	Lipophilic impurities. P-species stick to the polar silica; product elutes.

Module 4: Visualization of Workflows

Figure 1: Mechanism of Impurity Formation & Hydrolysis

This diagram illustrates why "aging" the quench is necessary to break down the reactive intermediates.

Caption: Hydrolysis pathway of

. Intermediate species like are lipophilic and must be fully hydrolyzed to for effective aqueous removal.

Figure 2: Decision Tree for Workup Strategy

Caption: Logic flow for optimal workup. Prioritizing distillation and pH control prevents impurity carryover.

Module 5: Analytical Validation

Do not guess. Use

NMR to validate your purification.

• Instrument: Any NMR (300 MHz+) with a broadband probe.

• Solvent:

  (No deuterated phosphoric acid needed; the impurities are internal).

• Parameters:

  • Range: -20 ppm to +20 ppm (Region for phosphates/chlorophosphates).

  • Decoupling: Proton-decoupled (

    ) for sharp singlets.[3]

• Interpretation:

  • -5 to -15 ppm: Pyrophosphates/Polyphosphates (The "Gum").
  • 0 to +5 ppm: Phosphoric acid esters/salts.

  • Goal: A flat baseline in this region.

References

• Li, X., et al. (2012). Prevention of Exothermic Runaway in the Quenching of POCl3. Organic Process Research & Development, 16(11), 1727–1731. [Link]

• Organic Syntheses. (2010). Discussion Addendum for: 4-Chloro-6-methyl-5-nitropyrimidine. Org. Synth. 2010, 87, 213-225. [Link]

• ResearchGate Community. (2020). How can I properly quench POCl3? ResearchGate Q&A. [Link]

• Kee, T. P., et al. (2013).[4] The relative hydrolytic reactivities of pyrophosphites and pyrophosphates. Organic & Biomolecular Chemistry. [Link]

Sources

• 1. rtong.people.ust.hk [rtong.people.ust.hk]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. 31Phosphorus NMR [chem.ch.huji.ac.il]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Pyrimidine, 4-chloro-2-(1-chloroethyl)- proper disposal procedures

Topic: Pyrimidine, 4-chloro-2-(1-chloroethyl)- Proper Disposal Procedures Role: Senior Application Scientist Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary: Immediate Action Card

Critical Parameter	Directive
Hazard Class	Corrosive (Skin/Eye), Acute Toxicant, Lachrymator (Potential)
Reactivity	Water-Reactive (Hydrolysis of 1-chloroethyl group releases HCl). Dual Electrophile (Alkylating agent + Aryl halide).
Immediate Spill	Evacuate area. Do NOT use water.[1] Absorb with dry sand/Vermiculite.
Storage	-20°C, Inert Atmosphere (Argon/Nitrogen), Desiccated.
Disposal Method	High-Temperature Incineration (Preferred). Lab Pack as Organic Halide.

Chemical Profile & Hazard Identification

To dispose of Pyrimidine, 4-chloro-2-(1-chloroethyl)- safely, one must understand its unique "Dual-Warhead" reactivity. This molecule is not a standard organic solvent; it is a reactive intermediate designed to form covalent bonds.

• Site A: The 1-Chloroethyl Group (Benzylic-like Halide):

  • Risk: This secondary alkyl chloride is highly susceptible to hydrolysis and nucleophilic attack. Upon contact with moisture, it hydrolyzes to form the corresponding alcohol and hydrochloric acid (HCl) . This reaction is exothermic and generates corrosive fumes.

  • Disposal Implication: Waste containers must be vented or pressure-rated. Aqueous quenching must be performed slowly to manage heat and gas evolution.

• Site B: The 4-Chloropyrimidine Core (Heteroaryl Halide):

  • Risk: The pyrimidine ring is electron-deficient, making the 4-chloro position active for Nucleophilic Aromatic Substitution (SnAr). It can react with biological nucleophiles (DNA/Proteins), posing a toxicity/mutagenicity risk.

  • Disposal Implication: Simple neutralization of the alkyl chain is insufficient. The aromatic core requires thermal destruction (incineration).

Waste Stream Classification

Proper segregation is the first step in the disposal workflow. Misclassification leads to dangerous drum pressurization.

Criterion	Classification	Reasoning
RCRA Status	D002 (Corrosive)	Generates HCl on contact with moisture.
Waste Code	Halogenated Organic	Contains Cl substituents.[2]
Segregation	Group X (Reactive)	Do not mix with strong oxidizers, aqueous bases (uncontrolled), or metals.
Labeling	"Hazardous Waste - Toxic, Corrosive, Water-Reactive"	Clear communication for waste handlers.

Disposal Procedures: Decision Matrix

Choose the protocol that matches your facility's capabilities and the quantity of waste.

Protocol A: Commercial Disposal (Lab Pack) – Recommended

Best for: Standard laboratories, expired reagents, quantities > 10 g.

• Container Selection: Use a chemically resistant HDPE or glass container with a Teflon-lined cap.

• Stabilization: If the material is in solution, ensure the solvent is compatible (e.g., Dichloromethane, Ethyl Acetate). Do not add water.[1]

• Packaging: Place the primary container into a secondary containment bag (polyethylene).

• Bulking: Pack into a DOT-approved drum (typically 5-gallon or 55-gallon) lined with vermiculite or absorbent pads.

• Manifesting: List as "Waste Pyrimidine Derivative, Chlorinated, N.O.S. (Corrosive, Toxic)."

Protocol B: In-Lab Deactivation (Quenching)

Best for: Cleaning glassware, small spills (< 5 g), or trace residues. Warning: This process generates heat and HCl gas. Perform in a Fume Hood.

Reagents Required:

• 5M Sodium Hydroxide (NaOH) or Saturated Sodium Bicarbonate (NaHCO₃).

• Ethanol or Methanol (as a co-solvent).

• Ice bath.

Step-by-Step Deactivation:

• Dissolution: Dissolve the residue/waste in a small volume of Ethanol or Dichloromethane.

• Cooling: Place the vessel in an ice bath to control the exotherm.

• Controlled Hydrolysis:

  • Dropwise add the base solution (NaOH or NaHCO₃).[3]

  • Observation: Watch for bubbling (CO₂ from bicarbonate) or temperature spikes.

  • Mechanism:[1][4][5][6] The base neutralizes the HCl generated from the 1-chloroethyl hydrolysis and hydrolyzes the alkyl chloride to an alcohol.

• Soak: Allow the mixture to stir at room temperature for 12–24 hours to ensure the 4-chloro ring also undergoes partial hydrolysis (though this is slower).

• Final Check: Check pH. If acidic, add more base until pH > 9.

• Disposal: The resulting mixture is now a Non-Reactive Halogenated Waste (solvent + organics). Dispose of in the standard Halogenated Waste stream.

Visualizing the Workflow

The following diagram illustrates the decision logic for handling this specific chemical waste.

Caption: Decision tree for segregating and treating chloropyrimidine waste based on quantity and risk.

Spill Contingency Plan

Scenario: A 50g bottle drops and shatters on the floor.

• Isolate: Clear the room. The material will likely fume (HCl) upon contact with air moisture.

• PPE: Don double nitrile gloves, lab coat, safety goggles, and a respirator (if powder/dust is present) or work with a portable fume extractor.

• Contain: Surround the spill with a dry absorbent (Vermiculite or Dry Sand). Do NOT use paper towels (reaction heat can ignite them).

• Neutralize (In-situ): Sprinkle Sodium Carbonate (Soda Ash) or Calcium Carbonate powder over the spill to neutralize the acid generation.

• Collect: Scoop the paste into a wide-mouth jar. Label as "Spill Debris: Corrosive/Toxic."

• Clean: Wash the area with a dilute soap solution only after the bulk material is removed.

References

• New Jersey Department of Health. (2014). Hazardous Substance Fact Sheet: Benzyl Chloride. (Used as analog for benzylic chloride reactivity). Retrieved from [Link]

Sources

• 1. nj.gov [nj.gov]
• 2. stacks.cdc.gov [stacks.cdc.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. CN107400113A - A kind of preparation method of 2- chloro-pyrimidine derivatives - Google Patents [patents.google.com]
• 5. aaronchem.com [aaronchem.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]